Cas no 820969-53-7 (Phosphoric acid, (R)-cyano-1-naphthalenylmethyl diethyl ester)

• Product name: Phosphoric acid, (R)-cyano-1-naphthalenylmethyl diethyl ester
• CAS No: 820969-53-7
• MF: C₁₆H₁₈NO₄P
• MW: 319.292185306549
• CID: 699186
• PubChem ID: 71420193

Phosphoric acid, (R)-cyano-1-naphthalenylmethyl diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, (R)-cyano-1-naphthalenylmethyl diethyl ester
• [(R)-cyano(naphthalen-1-yl)methyl] diethyl phosphate
• 820969-53-7
• DTXSID70839400
• (R)-Cyano(naphthalen-1-yl)methyl diethyl phosphate

• Inchi： InChI=1S/C16H18NO4P/c1-3-19-22(18,20-4-2)21-16(12-17)15-11-7-9-13-8-5-6-10-14(13)15/h5-11,16H,3-4H2,1-2H3/t16-/m0/s1
• InChI Key： HNVFXQZYXVVVLH-INIZCTEOSA-N
• SMILES： CCOP(=O)(OCC)OC(C#N)C1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 319.09734505g/mol
• Monoisotopic Mass: 319.09734505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.6Ų